BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-sec-
Butylaniline Derivatives and Related
Compounds

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1345595

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-sec-butylaniline and its
derivatives, focusing on their synthesis, pharmacological activities, and potential as therapeutic
agents. The document details the core chemical properties of 4-sec-butylaniline and explores
the synthesis and biological evaluation of various derivatives, including amides, ureas,
sulfonamides, and heterocyclic compounds. Key findings from preclinical studies are
summarized, with a focus on their potential applications in areas such as cancer, inflammation,
and pain management. This guide also includes detailed experimental protocols for the
synthesis and biological evaluation of these compounds, as well as visualizations of relevant
biological pathways to aid in understanding their mechanisms of action.

Introduction

4-sec-Butylaniline is an aromatic amine that serves as a versatile building block in medicinal
chemistry.[1] Its unique structural features, including the lipophilic sec-butyl group, make it an
attractive scaffold for the development of novel therapeutic agents with modulated
pharmacokinetic and pharmacodynamic properties. This guide explores the landscape of 4-
sec-butylaniline derivatives, offering insights into their design, synthesis, and biological
activities.
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Core Compound: 4-sec-Butylaniline

Chemical and Physical Properties

Property Value Reference
Molecular Formula CioH1sN [1]
Molecular Weight 149.23 g/mol [1]

CAS Number 30273-11-1

Appearance Colorless to pale yellow liquid [1]

Boiling Point 235 °C [1]

Melting Point 15-16 °C [1]

N Insoluble in water, soluble in
Solubility , [1]
organic solvents

Synthesis of 4-sec-Butylaniline Derivatives

The synthesis of 4-sec-butylaniline derivatives typically involves the modification of the amino
group to form various functional groups such as amides, ureas, sulfonamides, and by
incorporating the 4-sec-butylaniline moiety into heterocyclic ring systems.

General Synthesis of Amide Derivatives

Amide derivatives of 4-sec-butylaniline can be synthesized through the coupling of 4-sec-
butylaniline with a carboxylic acid in the presence of a coupling agent.
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Amide Synthesis

Coupling Agent
(e.g., EDCI, HOBY)

Amide Derivative

4-sec-Butylaniline (R-CO-NH-Ph-sec-Bu)

Carboxylic Acid
(R-COOH)
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MTT Assay Workflow

Seed HCT-116 cells
in 96-well plate

'

Treat cells with
4-sec-butylaniline derivatives

i

Incubate for 48 hours

'

Add MTT solution

'

Incubate for 4 hours

'

Solubilize formazan
crystals with DMSO

'

Measure absorbance
at 570 nm

Determine IC50 value
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Bradykinin B1 Receptor Signaling

Tissue Injury/
Inflammation

4-sec-Butylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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